Cas no 17109-66-9 (2-(phenylsulfanyl)ethane-1-thiol)

• Product Name: 2-(phenylsulfanyl)ethane-1-thiol
• CAS No: 17109-66-9
• MF: C₈H₁₀S₂
• MW: 170.294999599457
• CID: 122100
• PubChem ID: 14548839
• Update Time: 2025-04-18

2-(phenylsulfanyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• Ethanethiol,2-(phenylthio)-
• 2-(Phenylthio) Ethanethiol
• 2-Mercapto-ethyl-harnstoff
• 2-Phenylmercapto-aethanthiol
• 2-phenylsulfanyl-ethanethiol
• 2-phenylthioethanethiol
• 2-Ureido-ethylmercaptan
• N-carbamyl cysteamine
• Phenylthioaethanthiol
• 2-(phenylsulfanyl)ethane-1-thiol
• CS-0225516
• 2-(phenylthio)ethanethiol
• EN300-1241135
• HABQRYRMGGTZFS-UHFFFAOYSA-N
• 2-(Phenylthio)ethane-1-thiol
• SCHEMBL2467169
• 17109-66-9
• AKOS005136520
• 2-phenylsulfanylethanethiol

• Inchi： 1S/C8H10S2/c9-6-7-10-8-4-2-1-3-5-8/h1-5,9H,6-7H2
• InChI Key： HABQRYRMGGTZFS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCS

Computed Properties

• Exact Mass: 170.02200
• Monoisotopic Mass: 170.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 77.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 64.10000
• LogP: 2.70850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers